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Compound of Interest

Compound Name: Afizagabar

Cat. No.: B605213 Get Quote

This guide provides critical safety, handling, and disposal protocols for Afizagabar, a selective

antagonist for the α5 subunit-containing GABA-A receptor. Designed for researchers and drug

development professionals, this document outlines the necessary personal protective

equipment (PPE), procedural steps for safe handling, and waste disposal plans to ensure a

secure laboratory environment.

Hazard Identification and Safety Data
Afizagabar is a research chemical that requires careful handling due to its potential health

hazards. The primary routes of exposure are ingestion, skin contact, and eye contact. Based

on the Globally Harmonized System (GHS), Afizagabar is classified with the following hazards.

[1]

Identifier Value

IUPAC Name

5-(4-fluoro-1-benzothiophen-2-yl)-8-methyl-1,9-

dihydro-[2][3]oxazolo[4,5-h][3][4]benzodiazepin-

2-one

CAS Number 1398496-82-6

Molecular Formula C₁₉H₁₂FN₃O₂S

Molecular Weight 365.38 g/mol
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GHS Hazard Classification Code & Description

Acute Toxicity (Oral) H302: Harmful if swallowed

Skin Irritation H315: Causes skin irritation

Eye Irritation H319: Causes serious eye irritation

Signal Word Warning

Personal Protective Equipment (PPE)
Due to the identified hazards, a comprehensive suite of PPE is mandatory when handling

Afizagabar in solid or solution form. The goal is to create a complete barrier against accidental

exposure.
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Protection Type Required Equipment Specifications & Rationale

Hand Protection Nitrile Gloves

Provides resistance to a broad

range of chemicals. Double-

gloving is recommended when

handling concentrated

solutions.

Eye & Face Protection
Safety Goggles with Side

Shields

Protects against splashes and

airborne particles. A face

shield should be worn over

goggles when there is a

significant risk of splashing.

Body Protection Laboratory Coat

Must be fully buttoned with

sleeves rolled down to provide

maximum skin coverage.

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area.

Use a certified respirator if

creating aerosols or handling

large quantities of powder

outside of a fume hood.

Foot Protection Closed-toe Shoes

Protects feet from spills and

falling objects. Perforated

shoes or sandals are not

permitted in the laboratory.

Operational Plans & Experimental Protocols
Adherence to strict procedural guidelines is essential for minimizing risk. The following sections

detail storage, a standard experimental workflow, and emergency procedures.

Storage & Stability
Proper storage is critical to maintain the integrity of Afizagabar and ensure safety.
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Form Storage Temperature Stability

Solid Powder -20°C 3 years

In Solvent (e.g., DMSO) -80°C 6 months

-20°C 1 month

To prevent degradation from freeze-thaw cycles, it is highly recommended to aliquot stock

solutions into single-use volumes.

Experimental Protocol: Preparation of a 10 mM Stock
Solution
This protocol outlines the steps for safely preparing a stock solution of Afizagabar in Dimethyl

Sulfoxide (DMSO). This procedure must be performed inside a chemical fume hood.

Materials:

Afizagabar powder

Anhydrous DMSO

Microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Pre-Weighing Preparation: Don all required PPE (lab coat, safety goggles, nitrile gloves).

Ensure the analytical balance is clean, calibrated, and located within a draft shield or fume

hood.
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Weighing Afizagabar: Carefully weigh the desired amount of Afizagabar powder (e.g., 3.65

mg) into a suitable vial. Avoid generating dust.

Solvent Addition: Using a calibrated pipette, add the calculated volume of DMSO to the vial

to achieve a 10 mM concentration (e.g., 1 mL for 3.65 mg).

Dissolution: Cap the vial securely and vortex the solution until the solid is completely

dissolved. Gentle warming or sonication may be required to aid dissolution.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in clearly labeled

microcentrifuge tubes.

Labeling and Storage: Label each aliquot with the compound name, concentration, date, and

your initials. Store immediately at the appropriate temperature (-80°C for long-term storage).

Decontamination: Wipe down the work area, balance, and any equipment used with a

suitable cleaning agent. Dispose of all contaminated consumables as hazardous chemical

waste.

Emergency Procedures
Immediate and correct response to an exposure or spill is critical.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected skin area thoroughly

with soap and water. Seek medical attention if irritation persists.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink one or two glasses of water. Call a poison control center or seek

immediate medical attention.

Spill: For small spills, absorb the material with an inert, non-combustible absorbent (e.g.,

sand or vermiculite). Collect the absorbed material into a sealed container for proper

disposal. Ensure the area is well-ventilated. Report all spills to the laboratory supervisor.
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Mandatory Visualizations
The following diagrams illustrate the required workflows for handling and disposing of

Afizagabar.
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Caption: Safe Handling Workflow for Afizagabar.
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Disposal Plan
All waste materials contaminated with Afizagabar must be treated as hazardous chemical

waste and disposed of according to institutional and local regulations.

Waste Segregation:

Solid Waste: Contaminated gloves, pipette tips, vials, and absorbent materials should be

collected in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Unused or expired solutions of Afizagabar should be collected in a separate,

sealed, and clearly labeled hazardous waste container. Do not mix with other solvent waste

streams unless permitted by your institution's environmental health and safety office.
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Caption: Disposal Workflow for Afizagabar Waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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